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Compound of Interest

Compound Name: BI-3802

Cat. No.: B15608154 Get Quote

BI-3802 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and mechanism of

action of BI-3802.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BI-3802?

A1: The recommended solvent for BI-3802 is Dimethyl Sulfoxide (DMSO).

Q2: What is the solubility of BI-3802 in various solvents?

A2: BI-3802 exhibits the highest solubility in DMSO. It is reported to be insoluble in water and

ethanol[1][2]. For quantitative data, please refer to the solubility table below.

Q3: How should I prepare a stock solution of BI-3802?

A3: It is recommended to prepare a 1 mM stock solution in fresh, high-quality DMSO[3]. For a

detailed step-by-step guide, please see the Experimental Protocols section.

Q4: What are the best practices for storing BI-3802 powder and stock solutions?

A4: BI-3802 powder should be stored at -20°C for up to 3 years[1][4]. Once dissolved in a

solvent, the stock solution is stable for up to 1 year when stored at -80°C[1][4]. To prevent

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock
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solution into single-use volumes[5]. For shorter-term storage, solutions can be kept at -20°C for

up to one month[1][5].

Q5: What is the mechanism of action for BI-3802?

A5: BI-3802 is a highly potent degrader of the B-cell lymphoma 6 (BCL6) protein[4][5]. It binds

to the BTB domain of BCL6, which induces the polymerization of BCL6 into filaments[6][7].

These filaments are then recognized by the E3 ligase SIAH1, leading to the ubiquitination and

subsequent proteasomal degradation of BCL6[6][7][8]. This unique mechanism results in

profound de-repression of BCL6 target genes and potent anti-proliferative effects in cancer

cells[6][7].

Solubility Data
The following table summarizes the reported solubility of BI-3802 in common laboratory

solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 3 mg/mL[1][2] 6.18 mM[1][2]

Use of fresh DMSO is

recommended as

moisture can reduce

solubility[1].

DMSO 5 mg/mL[4] 10.31 mM[4]

Sonication is

recommended to aid

dissolution[4].

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

Note: The molecular weight of BI-3802 is 484.98 g/mol .[1][4]

Troubleshooting Guide
Issue: My BI-3802 is not fully dissolving in DMSO.
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Solution 1: Use Fresh DMSO. DMSO is hygroscopic and can absorb moisture from the air,

which can significantly decrease the solubility of BI-3802[1]. Always use fresh, anhydrous

DMSO from a newly opened bottle or a properly stored aliquot.

Solution 2: Gentle Warming. Briefly and gently warm the solution to 37°C. Be cautious not to

overheat or prolong the heating, as it may degrade the compound.

Solution 3: Sonication. Place the vial in a sonicator bath for a few minutes[4]. This can help

break up any aggregates and facilitate dissolution.

Issue: My BI-3802 precipitated out of my aqueous buffer after dilution from a DMSO stock.

Solution 1: Check Final DMSO Concentration. Ensure the final concentration of DMSO in

your aqueous solution is kept as low as possible, typically below 0.5%, to maintain

compound solubility.

Solution 2: Prepare Fresh Dilutions. BI-3802 has very poor aqueous solubility[3]. It is best to

prepare fresh dilutions in your final assay buffer immediately before use. Avoid storing BI-
3802 in aqueous solutions.

Experimental Protocols
Protocol: Preparation of a 10 mM BI-3802 Stock Solution in DMSO

Pre-weighing Preparation: Allow the vial of BI-3802 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of BI-3802 powder. For example, to prepare

1 mL of a 10 mM stock solution, you would need 4.85 mg of BI-3802 (Molecular Weight =

484.98 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the BI-3802 powder.

Dissolution: Vortex the solution briefly. If necessary, use a sonicator bath for 5-10 minutes to

ensure complete dissolution[4].

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.selleckchem.com/products/bi-3802.html
https://www.targetmol.com/compound/bi_3802
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.opnme.com/sites/default/files/opnMe_M2O_Profile_BCL6_degrader.pdf?token=3wspQJDa
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.targetmol.com/compound/bi_3802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year)[1][4].

Visualizations

Workflow: BI-3802 Stock Solution Preparation
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Caption: Experimental workflow for preparing a BI-3802 stock solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.selleckchem.com/products/bi-3802.html
https://www.targetmol.com/compound/bi_3802
https://www.benchchem.com/product/b15608154?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: BI-3802 Induced BCL6 Degradation
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Caption: Signaling pathway of BI-3802-induced BCL6 degradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15608154?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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